Cas no 497069-29-1 (Phenol, 3,4,6-tribromo-2-(2,4-dibromophenoxy)-)

• Product Name: Phenol, 3,4,6-tribromo-2-(2,4-dibromophenoxy)-
• CAS No: 497069-29-1
• MF: C₁₂H₅Br₅O₂
• MW: 580.686899900436
• CID: 1528387
• PubChem ID: 11093078
• Update Time: 2025-04-21

Phenol, 3,4,6-tribromo-2-(2,4-dibromophenoxy)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 3,4,6-tribromo-2-(2,4-dibromophenoxy)-
• BDBM50150782
• DTXSID70903993
• CHEMBL186098
• 3,4,6-tribromo-2-(2'',4''-dibromophenoxy)phenol
• 497069-29-1
• 3,4,6-tribromo-2-(2',4'-dibromophenoxy)phenol
• 3,4,6-tribromo-2-(2,4-dibromophenoxy)phenol
• PD181088
• 3,4,6-Tribromo-2-(2,4-dibromo-phenoxy)-phenol

• Inchi： 1S/C12H5Br5O2/c13-5-1-2-9(6(14)3-5)19-12-10(17)7(15)4-8(16)11(12)18/h1-4,18H
• InChI Key： FAGFPLJEMPQMRV-UHFFFAOYSA-N
• SMILES： OC1C(OC2C(Br)=CC(Br)=CC=2)=C(Br)C(Br)=CC=1Br

Computed Properties

• Exact Mass: 575.62045
• Monoisotopic Mass: 575.62064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromodiphenyl ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers Bromodiphenyl ethers